3/'-Methylterthiophene
Description
3-Methylthiophene is an organosulfur compound with the formula CH3C4H3S. It is a colorless, flammable liquid . It can be produced by sulfidation of 2-methylsuccinate . Like its isomer 2-methylthiophene, its commercial synthesis involves vapor-phase dehydrogenation of suitable precursors .
Synthesis Analysis
Thiophenes are a class of heterocyclic aromatic compounds based on a five-membered ring made up of one sulfur and four carbon atoms . They are characteristic secondary metabolites derived from plants belonging to the family Asteraceae . Thiophene derivatives are produced as part of the chemical defense mechanism in numerous plant species . They can be synthesized from 1,3-butadiynes using trithiocarbonate anions (CS32-) generated in situ from CS2 and KOH in dimethyl sulfoxide .Molecular Structure Analysis
The molecular structure of 3-Methylthiophene consists of a five-membered ring made up of one sulfur and four carbon atoms . The molecular formula is C5H6S .Chemical Reactions Analysis
Thiophenes are a class of heterocyclic aromatic compounds based on a five-membered ring containing one sulfur and four carbon atoms . They are formed as the by-products of petroleum distillation . They can behave as repellents, act as toxic substances, or have anti-nutritional effects on herbivores .Physical And Chemical Properties Analysis
3-Methylthiophene is a colorless, flammable liquid . It has a molecular weight of 98.166 . It is soluble in most organic solvents like alcohol and ether but insoluble in water .Safety and Hazards
properties
CAS RN |
113386-76-8 |
|---|---|
Molecular Formula |
C13H10S3 |
Molecular Weight |
262.41 |
Origin of Product |
United States |
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![Dimethyl 2-[2-(4-methoxyphenyl)hydrazono]-3-oxopentanedioate](/img/structure/B1142403.png)
